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Compound of Interest

Compound Name: Bromo-PEG2-alcohol

Cat. No.: B3281400

For Researchers, Scientists, and Drug Development Professionals

Bromo-PEG2-alcohol, a bifunctional molecule increasingly utilized in bioconjugation, linker
chemistry for PROTACSs, and drug delivery systems, requires careful handling due to its
potential hazards.[1][2][3][4] This in-depth technical guide provides a comprehensive overview
of its safety, handling procedures, and reactivity, ensuring laboratory personnel can work with
this compound in a safe and effective manner.

Chemical and Physical Properties

Bromo-PEG2-alcohol, also known as 2-(2-bromoethoxy)ethanol, is a polyethylene glycol
(PEG) derivative. The presence of a terminal hydroxyl group and a bromide atom allows for
versatile chemical modifications.[3][5][6] The PEG spacer enhances the aqueous solubility of
molecules it is conjugated to.[3][5][6]
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Property Value Source

CAS Number 57641-66-4 (517181911 0]
Molecular Formula C4H9Bro2 [51[718]1[10]
Molecular Weight 169.02 g/mol [71[10]
Appearance Liquid 9]

Purity Typically 295% [51[6]1[9]
Storage Store in a freezer at -20°C, 51[9]

sealed in a dry environment.

Hazard Identification and Safety Precautions

There are some discrepancies in the hazard classifications provided by different suppliers.

While one source indicates that the substance is not classified as a hazard, other safety data
sheets (SDS) provide a more cautious approach.[7][8][9] For maximum safety, it is prudent to

adhere to the more stringent hazard warnings.

GHS Hazard Classifications:[8][9]

Hazard Category

GHS Classification

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Pictogram:

lwsalt text

Signal Word: Warning[8][9]
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Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment should be worn when
handling Bromo-PEG2-alcohol:

PPE Type Specification
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber)
Eye/Face Protection Safety goggles or a face shield

_ ] Laboratory coat and appropriate protective
Skin and Body Protection )
clothing

Use in a well-ventilated area or a chemical fume
Respiratory Protection hood. If ventilation is inadequate, a respirator

may be required.

Safe Handling Workflow

The following diagram outlines the recommended workflow for the safe handling of Bromo-
PEG2-alcohol from receipt to disposal.
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Caption: Safe handling workflow for Bromo-PEG2-alcohol.

First Aid Measures
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In the event of exposure, immediate action is crucial. The following first aid measures should
be taken:[7][8]

Exposure Route First Aid Protocol

Rinse mouth. Do NOT induce vomiting. Seek

Ingestion , _ , _

immediate medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses, if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical

attention.

Accidental Release and Firefighting Measures
Accidental Release

In case of a spill, follow these steps:[7]

Evacuate the area.

Ensure adequate ventilation.

Wear appropriate PPE.

Contain the spill with an inert absorbent material such as sand or vermiculite.

Collect the absorbed material into a tightly closed container for disposal.

Clean the spill area thoroughly.
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e Do not allow the material to enter drains or watercourses.
Firefighting
» Suitable extinguishing media: Dry powder or carbon dioxide.[7]

e Unsuitable extinguishing media: Do not use a heavy stream of water as it may spread the
fire.

e Hazardous combustion products: May include carbon oxides and hydrogen bromide.

» Protective equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[7]

Reactivity and Stability

Bromo-PEG2-alcohol is stable under recommended storage conditions. However, it is a
reactive molecule due to the presence of the bromide, which is a good leaving group.[5][6]

» Conditions to avoid: Heat, flames, and sparks.[7]
» Materials to avoid: Strong oxidizing agents.[7]

o Reactivity: The bromide can readily undergo nucleophilic substitution reactions. This is a key
feature for its use in bioconjugation and as a linker.

The following diagram illustrates the primary reactivity of Bromo-PEG2-alcohol.
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Reactants Products
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Caption: Nucleophilic substitution reactivity of Bromo-PEG2-alcohol.

Experimental Protocols

Detailed experimental protocols for the use of Bromo-PEG2-alcohol are highly specific to the
intended application (e.g., conjugation to a specific protein, synthesis of a particular PROTAC).
As such, specific, universally applicable protocols are not provided here. Researchers should
consult relevant literature for protocols tailored to their specific research needs.

However, a general experimental workflow for a nucleophilic substitution reaction would involve
the following steps:

e Dissolve Bromo-PEG2-alcohol in a suitable aprotic solvent.

e Add the nucleophile (e.g., a thiol-containing molecule or an amine) to the solution, often in
the presence of a non-nucleophilic base to neutralize the generated acid.

 Stir the reaction mixture at an appropriate temperature (ranging from room temperature to
elevated temperatures) for a sufficient time to ensure the reaction goes to completion.

» Monitor the reaction progress using techniques such as Thin Layer Chromatography (TLC)
or Liquid Chromatography-Mass Spectrometry (LC-MS).

» Work up the reaction by quenching any remaining reagents and extracting the product.
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 Purify the product using techniques such as column chromatography or recrystallization.

o Characterize the final product using methods like Nuclear Magnetic Resonance (NMR)
spectroscopy and mass spectrometry.

Disposal Considerations

Dispose of Bromo-PEG2-alcohol and any contaminated materials as special waste.[7] This
should be done through a licensed disposal company, in accordance with local, state, and
national regulations.[7] Do not allow the chemical to be released into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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